Cas no 1566022-93-2 (Methyl 2-amino-2-(2,6-dimethylphenyl)acetate)

• Product Name: Methyl 2-amino-2-(2,6-dimethylphenyl)acetate
• CAS No: 1566022-93-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4702029
• PubChem ID: 75481189
• Update Time: 2025-06-11

Methyl 2-amino-2-(2,6-dimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2,6-dimethylphenyl)acetate
• methyl amino(2,6-dimethylphenyl)acetate
• NE51586
• Methyl 2-amino-2-(2,6-dimethylphenyl)acetate

• Inchi： 1S/C11H15NO2/c1-7-5-4-6-8(2)9(7)10(12)11(13)14-3/h4-6,10H,12H2,1-3H3
• InChI Key： RYOZHJJAWOSTPE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C(C)=CC=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-2-(2,6-dimethylphenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(2,6-dimethylphenyl)acetate (CAS No. 1566022-93-2)

Methyl 2-amino-2-(2,6-dimethylphenyl)acetate (CAS No. 1566022-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 2,6-dimethylphenyl moiety and aminoacetate functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it a valuable building block for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The compound's CAS number 1566022-93-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly interested in its potential applications as a chiral synthon, owing to the presence of an asymmetric carbon center. This property is crucial for the synthesis of enantiomerically pure compounds, a hot topic in modern medicinal chemistry. Recent publications have explored its use in creating peptide mimetics and small molecule inhibitors, aligning with current trends in targeted therapy development.

From a structural perspective, Methyl 2-amino-2-(2,6-dimethylphenyl)acetate exhibits interesting physicochemical properties. The 2,6-dimethyl substitution on the phenyl ring introduces steric hindrance, which can influence both reactivity and biological activity. This feature has made it a subject of study in structure-activity relationship (SAR) investigations, particularly for compounds targeting enzyme modulation. The methyl ester group enhances solubility in organic solvents, making it suitable for various coupling reactions commonly employed in combinatorial chemistry approaches.

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for 1566022-93-2. Recent patents have disclosed catalytic methods for its production that minimize waste generation, addressing the pharmaceutical industry's push toward environmentally friendly manufacturing. These advancements respond to frequent search queries about eco-friendly synthesis of complex intermediates. The compound's stability under various conditions also makes it attractive for flow chemistry applications, another trending topic in process chemistry optimization.

The analytical characterization of Methyl 2-amino-2-(2,6-dimethylphenyl)acetate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to chiral purity assessment when required. These analytical methods are frequently discussed in online forums dedicated to chemical analysis, reflecting user interest in quality control aspects. The compound's spectral data has been comprehensively documented, serving as a reference for researchers working with similar aromatic amino acid derivatives.

Looking forward, the applications of CAS 1566022-93-2 continue to expand. Its incorporation into metal-organic frameworks (MOFs) for catalytic purposes represents an emerging research direction. Additionally, its potential as a precursor for biodegradable polymers aligns with current sustainability trends. These diverse applications explain why search volumes for this compound have steadily increased across scientific databases and chemical search engines in recent years.

For researchers considering working with Methyl 2-amino-2-(2,6-dimethylphenyl)acetate, it's important to note that proper handling procedures should always be followed, despite its non-hazardous classification. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are common topics in chemical forum discussions. Documentation of its stability under various conditions provides valuable guidance for process scale-up considerations in industrial applications.

The commercial availability of 1566022-93-2 from multiple specialty chemical suppliers has facilitated its adoption in diverse research programs. Price trends and bulk synthesis options are frequently searched parameters, reflecting the compound's transition from laboratory-scale to potential industrial applications. Recent market analyses suggest growing demand for this intermediate, particularly in regions with strong pharmaceutical innovation ecosystems.

In conclusion, Methyl 2-amino-2-(2,6-dimethylphenyl)acetate (CAS No. 1566022-93-2) represents a compelling case study in how specialized chemical intermediates can enable advancements across multiple scientific disciplines. Its structural features, synthetic utility, and growing application portfolio ensure its continued relevance in cutting-edge research. The compound's trajectory mirrors broader trends in molecular design and sustainable chemistry, making it a noteworthy subject for both established researchers and students entering the field of organic synthesis.